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Compound of Interest

Compound Name: CH3Coo2

Cat. No.: B10795667

Important Clarification: The chemical formula provided, CHsCooz, is not a standard
representation. This guide addresses the safe handling of Peracetic Acid (PAA), also known as
peroxyacetic acid (CHsCOsH), which is the most likely intended substance due to its chemical
structure and common use in research and development. Hazards vary significantly with
concentration; therefore, you must always consult the specific Safety Data Sheet (SDS) for the
product you are using.

Peracetic acid is a strong oxidizer and highly corrosive, capable of causing severe skin burns
and eye damage upon contact.[1][2][3][4] Vapors can cause respiratory irritation.[2][4][5]
Adherence to strict safety protocols is critical to mitigate risks during handling and disposal.

Immediate Safety & Personal Protective Equipment
(PPE)

Proper selection and use of PPE are essential when handling peracetic acid.[3] The required
level of protection depends on the concentration, the task being performed, and the potential
for exposure.

Engineering Controls:

o Ventilation: Always handle peracetic acid in a well-ventilated area.[3][6][7] Operations
involving concentrated solutions or those that may generate aerosols or vapors should be
conducted inside a certified chemical fume hood.[6]
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» Emergency Equipment: An eyewash station and safety shower must be immediately
accessible in the work area.[6]

Required PPE:

o Eye and Face Protection: At a minimum, chemical splash goggles are required.[8] When
handling larger quantities or when there is a significant risk of splashing, a full-face shield
should be worn in addition to goggles.[3][6] A full-face respirator also provides eye
protection.[9]

o Skin and Body Protection:

o Gloves: Chemical-resistant gloves are mandatory.[6] Nitrile and neoprene are
recommended materials.[3][10] The thickness and length of the gloves should be chosen
based on the specific task.[10] Always inspect gloves for degradation or punctures before
use and remove them immediately if splash exposure occurs.

o Protective Clothing: Wear a chemical-resistant lab coat, apron, or impervious coveralls to
protect against skin contact.[6][8]

o Respiratory Protection: If ventilation is inadequate or if exposure limits are likely to be
exceeded, respiratory protection is necessary.[2][3] An approved air-purifying respirator with
acid gas and organic vapor cartridges is recommended.[10] For spill response or in
situations with unknown exposure levels, a self-contained breathing apparatus (SCBA) with
a fully encapsulated suit is appropriate.[10]

Data Presentation: Glove Selection for Peracetic Acid

The following table summarizes recommended glove materials for handling peracetic acid.
Always consult the glove manufacturer's specific compatibility data.
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Glove Material

General Resistance Rating

Recommendations &
Notes

Neoprene

Excellent

Recommended for good
pliability, dexterity, and tear
resistance. Protects against a
range of chemicals including
acids and peroxides.[3][10][11]

Nitrile

Excellent

Provides protection from
chlorinated solvents and
stands up to heavy use. A
common and effective choice

for laboratory settings.[10][11]

Butyl Rubber

Excellent

Offers superior resistance to
highly corrosive acids and
peroxides. A good choice for
handling concentrated PAA.
[11]

Natural Rubber (Latex)

Fair to Good

Provides protection against
water solutions of acids and
alkalis but may not be suitable
for all PAA concentrations. Can

cause allergic reactions.[11]

Operational and Disposal Plans
Experimental Protocol: Preparing a Dilute PAA Solution

This protocol outlines the steps for safely diluting a concentrated stock of peracetic acid.

1. Preparation and Pre-Dilution Checks:

o Step 1.1: Review the Safety Data Sheet (SDS) for the specific PAA concentrate being used.
o Step 1.2: Ensure a chemical fume hood is operational and the work area is clear of
incompatible materials (e.g., combustibles, metals, bases).[5]
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o Step 1.3: Verify that an eyewash station, safety shower, and appropriate spill kit are
accessible.

o Step 1.4: Don all required PPE: chemical splash goggles, a face shield, chemical-resistant
gloves (e.g., neoprene or nitrile), and a chemical-resistant lab coat or apron.

2. Dilution Procedure:

o Step 2.1: Perform all work inside the chemical fume hood.

o Step 2.2: Measure the required volume of diluent (e.g., deionized water) into an appropriate,
clean container made of a compatible material like glass or polyethylene.[3][8]

o Step 2.3: Slowly and carefully measure the required volume of concentrated PAA.

o Step 2.4:Always add the acid to the water, never the other way around. Add the concentrated
PAA to the diluent slowly to minimize splashing and heat generation.

o Step 2.5: Gently stir the solution with a compatible stir rod if necessary. Keep the container
covered when not in use.

3. Post-Dilution and Cleanup:

o Step 3.1: Tightly close the original PAA concentrate container, ensuring its vent cap is
functional, and return it to its designated storage area.[7][12]

o Step 3.2: Label the newly prepared dilute solution clearly with the chemical name,
concentration, and date.

o Step 3.3: Decontaminate any non-disposable equipment used.

o Step 3.4: Dispose of any contaminated disposable materials (e.g., pipette tips) as hazardous
waste.

o Step 3.5: Remove PPE carefully, avoiding contamination of your skin, and wash hands
thoroughly.

Disposal Plan: Neutralization of PAA Waste

Peracetic acid waste is hazardous and must be neutralized before drain disposal.[13]
1. Preparation:

o Step 1.1: Don appropriate PPE, including chemical splash goggles, a face shield, and
chemical-resistant gloves.

o Step 1.2: Perform the neutralization in a chemical fume hood or a well-ventilated area. To
contain potential overflow from bubbling, place the waste container in a larger secondary
container or a sink.[13]
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2. Neutralization:

o Step 2.1: For hydrogen peroxide/peracetic acid solutions, use sodium bicarbonate (baking
soda) as the neutralizing agent.[13]

o Step 2.2: Slowly and incrementally add the sodium bicarbonate to the PAA waste. A
recommended rate is approximately one-half pound of baking soda per gallon of waste.[13]

o Step 2.3:DO NOT cap or seal the container during neutralization, as the process releases
gas and can cause pressure buildup.[13][14]

o Step 2.4: Allow the mixture to react for at least 10-15 minutes.

3. Final Disposal:

o Step 3.1: Once the reaction has ceased, the neutralized solution can be carefully poured
down the drain with copious amounts of running cold water.[13]
o Step 3.2: Triple-rinse the empty waste container with water before disposal or reuse.[7][12]

Visualizations

The following diagrams illustrate key operational workflows and safety logic for handling

peracetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10795667?utm_src=pdf-custom-synthesis
https://multimedia.3m.com/mws/media/1679382O/worker-ppe-tips-for-paa-pharma.pdf
https://www.parsonsfarmsupplies.co.uk/content/large/products/66016b01280f88.53058049.pdf
https://www.solenis.com/en/resources/blog/safe-handling-of-peroxyacetic-acid/
https://leap.epa.ie/docs/9f86d029-8edf-49ea-adc9-21fa16fe4fdf.pdf
https://www.nexchem.co.uk/wp-content/uploads/1970/01/Peracetic-Acid-5.pdf
https://ehsleaders.org/2016/09/tips-protecting-workers-peracetic-acid-exposure/
https://rxmarine.com/Tips-for-handling-and-storing-peracetic-acid
https://active-oxygens.evonik.com/en/products-and-services/peracetic-acid/general-information/safety-and-handling
https://multimedia.3m.com/mws/media/2009476O/worker-personal-protective-equipment-ppe-tips-for-peracetic-acid-use-in-pharma-manufacturing-emea.pdf
https://envirotech.com/wp-content/uploads/2019/06/PPE-Recomendations-and-Examples.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehsleaders.org/2016/09/10-tips-handling-storing-peracetic-acid/
https://www.safety.rochester.edu/ih/disinfectants/disposalprotocol.html
https://www.safety.rochester.edu/ih/disinfectants/disposalprotocol.html
https://www.fil.co.nz/file/peracetic-acid-safety-data-sheet/open
https://www.benchchem.com/product/b10795667#personal-protective-equipment-for-handling-ch3coo2
https://www.benchchem.com/product/b10795667#personal-protective-equipment-for-handling-ch3coo2
https://www.benchchem.com/product/b10795667#personal-protective-equipment-for-handling-ch3coo2
https://www.benchchem.com/product/b10795667#personal-protective-equipment-for-handling-ch3coo2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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